Cas no 206869-51-4 (Pyrrolidine, 2-(1E)-1-propenyl-)

Pyrrolidine, 2-(1E)-1-propenyl- structure
206869-51-4 structure
Product name:Pyrrolidine, 2-(1E)-1-propenyl-
CAS No:206869-51-4
MF:C7H13N
MW:111.184821844101
CID:1395428
PubChem ID:68270738

Pyrrolidine, 2-(1E)-1-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 2-(1E)-1-propenyl-
    • 2-prop-1-enylpyrrolidine
    • 206869-51-4
    • DTXSID50738189
    • 2-(Prop-1-en-1-yl)pyrrolidine
    • Inchi: InChI=1S/C7H13N/c1-2-4-7-5-3-6-8-7/h2,4,7-8H,3,5-6H2,1H3
    • InChI Key: PVGFHGLKWBGMOX-UHFFFAOYSA-N
    • SMILES: CC=CC1CCCN1

Computed Properties

  • Exact Mass: 111.10489
  • Monoisotopic Mass: 111.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 86.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 12Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 12.03

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